5-{[2-(Trifluoromethyl)-1,3-thiazolidin-3-yl]sulfonyl}pyridine-2-carbonitrile

• IUPAC Name: 5-[[2-(trifluoromethyl)-1,3-thiazolidin-3-yl]sulfonyl]pyridine-2-carbonitrile
• InChI: InChI=1S/C10H8F3N3O2S2/c11-10(12,13)9-16(3-4-19-9)20(17,18)8-2-1-7(5-14)15-6-8/h1-2,6,9H,3-4H2
• InChI Key: GEUVRQRGAPUJGO-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(N1S(=O)(=O)C2=CN=C(C=C2)C#N)C(F)(F)F
• Molecular Formula: C10H8F3N3O2S2
• Molecular Weight: 323.3 g/mol

Description

Trifluoromethylpyridines (TFMP) and its derivatives are important ingredients for the development of agrochemical and pharmaceutical compounds. The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Synthesis Analysis

The synthesis of similar compounds, such as 2-trifluoromethyl thiazoles, involves a [3 + 2] cycloaddition of pyridinium 1,4-zwitterionic thiolates with CF3CN. Another method involves base-mediated cascade annulation of diazo compounds with trifluoroacetimidoyl chlorides.

Molecular Structure Analysis

The molecular structure of these compounds typically includes a pyridine ring with a trifluoromethyl group attached. The exact structure would depend on the specific compound and its derivatives.

Chemical Reactions Analysis

The chemical reactions involving these compounds can vary widely depending on the specific compound and reaction conditions. For example, the synthesis of 5-trifluoromethyl-1,2,3-triazoles involves a base-mediated cascade annulation of diazo compounds with trifluoroacetimidoyl chlorides.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely depending on the specific compound and its derivatives. In general, the presence of a fluorine atom and a pyridine in their structure bestows many of the distinctive physical–chemical properties observed in this class of compounds.

Mechanism of Action

The mechanism of action of these compounds can vary widely and is often not fully understood. It is generally believed that the unique physicochemical properties of the fluorine atom and the pyridine moiety contribute to their biological activities.

Safety and Hazards

The safety and hazards associated with these compounds can vary widely depending on the specific compound and its use. It’s always important to refer to the relevant safety data sheets for specific information.

Future Directions

The use of TFMP derivatives in the agrochemical and pharmaceutical industries is expected to continue to grow. Many novel applications of TFMP are expected to be discovered in the future.